Cas no 2654087-87-1 (Benzoic acid, 2-amino-3-cyclopropyl-)

• Product Name: Benzoic acid, 2-amino-3-cyclopropyl-
• CAS No: 2654087-87-1
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 5223955
• Update Time: 2026-03-07

Benzoic acid, 2-amino-3-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-3-cyclopropyl-

• Inchi： 1S/C10H11NO2/c11-9-7(6-4-5-6)2-1-3-8(9)10(12)13/h1-3,6H,4-5,11H2,(H,12,13)
• InChI Key： NRLZTUUYSGRMOE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C2CC2)=C1N

Additional information on Benzoic acid, 2-amino-3-cyclopropyl-

Comprehensive Overview of Benzoic acid, 2-amino-3-cyclopropyl- (CAS No. 2654087-87-1)

Benzoic acid, 2-amino-3-cyclopropyl- (CAS No. 2654087-87-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropyl substitution and amino functional group, offers versatile applications in drug discovery and material science. Its molecular structure, combining a benzoic acid backbone with a 2-amino-3-cyclopropyl moiety, makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for 2-amino-3-cyclopropyl benzoic acid has surged due to its potential role in developing novel therapeutics. Researchers are particularly interested in its applications for targeting enzyme inhibition and receptor modulation, which are critical in treating metabolic disorders and inflammatory diseases. The compound's cyclopropyl group enhances its metabolic stability, a feature highly sought after in modern medicinal chemistry.

From an industrial perspective, CAS 2654087-87-1 is synthesized through multi-step organic reactions, often involving cyclization and amination processes. Its purity and yield are meticulously controlled to meet the stringent requirements of pharmaceutical-grade intermediates. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity and purity.

The growing interest in sustainable chemistry has also influenced the production methods of 2-amino-3-cyclopropylbenzoic acid. Green chemistry principles, including catalyst optimization and solvent reduction, are being integrated into its synthesis to minimize environmental impact. This aligns with the broader industry shift toward eco-friendly manufacturing, a topic frequently searched by professionals in the field.

Another area of exploration for Benzoic acid, 2-amino-3-cyclopropyl- is its potential in agrochemical formulations. Its structural attributes may contribute to the development of next-generation pesticides and herbicides, addressing the global need for crop protection solutions with improved efficacy and lower toxicity. This application is particularly relevant amid rising concerns about food security and sustainable agriculture.

For researchers and manufacturers, understanding the physicochemical properties of CAS 2654087-87-1 is essential. Key parameters such as solubility, melting point, and stability under various conditions are critical for its handling and application. These properties are often highlighted in technical datasheets and scientific literature, making them a common search query for professionals.

In summary, Benzoic acid, 2-amino-3-cyclopropyl- (CAS No. 2654087-87-1) represents a compound of high industrial and academic value. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique structural features and functional versatility. As research continues to uncover new potentials, this compound is poised to remain a focal point in innovative chemical development.